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Get Quote

Basic Information & Key Applications

The table below summarizes the core identity and primary uses of 4-azidobenzaldehyde gathered from

chemical databases and commercial sources [1] [2] [3].

Property Description

CAS Number 24173-36-2 [1] [2] [4]

Molecular Formula C₇H₅N₃O [2] [3] [4]

Molecular Weight 147.13 g/mol [2] [3] [4]

Appearance Light yellow to yellow oil [3] [4]

Synonyms p-Azidobenzaldehyde, 4-Formylphenyl azide [1] [3]

| Core Applications | • Versatile scaffold/synthon in organic chemistry [3]. • Intermediate in pharmaceutical

development [3]. • Reagent in organic synthesis, starting material for pharmaceuticals, substrate in enzyme

assays, and fluorescent label for biological molecules [2]. • Used in bioorthogonal chemistry and

photoaffinity labeling [3]. |
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Critical Safety Information

A paramount safety warning from a 1998 report in Chemical & Engineering News must be emphasized [5]:

Explosiveness Hazard: 4-Azidobenzaldehyde is shock-sensitive. Testing by Dow Chemical

scientists via a drop weight impact test yielded a positive result with an H₅₀ value of about 11 kg-cm,
indicating a significant hazard [5].

A U.S. patent is cited as describing the compound as "exceptionally explosive" [5].
Precautions: It is strongly recommended to handle the compound with extreme precautions, using

a blast shield, and avoiding isolation in large quantities. Manipulation as a dilute solution, rather
than in neat form, is advised [5].

A Related Synthetic Workflow

While a direct biomolecule labeling protocol for 4-azidobenzaldehyde was not found, the search yielded an

advanced synthetic workflow for a similar compound, 2-azidobenzaldehyde (also called o-

azidobenzaldehyde). This illustrates how an azidobenzaldehyde can be integrated into multi-step reactions to

create complex heterocycles, which are common scaffolds in pharmaceuticals [6].

The following diagram outlines this sequential process, which begins with an Ugi multi-component reaction

to build a core structure, followed by two consecutive ring-closing steps to form complex fused heterocycles

like triazolobenzodiazepines [6].
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Ugi 4-Component Reaction (4-CR)
o-Azidobenzaldehyde, Propargylamine,

2-Chloroacetic Acid, Isocyanide

Ugi Adduct

Path A: Base-Induced Cyclization

Diketopiperazine (DKP)
Intermediate

Intramolecular Azide-Alkyne
Cycloaddition (IAAC)

(Heat, Metal-free)

Final Product:
DKP-Fused Triazolobenzodiazepine

Click to download full resolution via product page

This workflow demonstrates the utility of azidobenzaldehydes in complex synthesis. The azide group (–N₃) is

key, participating in "click chemistry" reactions like the cycloaddition shown above [6].

Guidance for Protocol Development

Given the absence of a ready-to-use protocol, here are some paths forward for your work:
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Leverage the Aldehyde Group: The aldehyde functionality can be used for initial bioconjugation via

hydrazone or oxime ligation with hydrazine or aminooxy groups on your target biomolecule. A
bachelor's thesis title confirms the exploration of this exact approach for protein labeling [7].

Utilize the Azide Group: The azide group is a classic handle for bioorthogonal chemistry. After the
aldehyde is attached to your biomolecule, the azide can undergo a "click" reaction (e.g., with a

strained alkyne) to attach a detection tag like a fluorophore [3].
Prioritize Safety: Any protocol you develop must incorporate the safety warnings mentioned above.

This includes using personal protective equipment, a blast shield, working with small quantities and
dilute solutions, and avoiding shock, heat, and light [5].

Key Takeaways for Researchers

Handle with Extreme Care: The most critical finding is the shock-sensitive and potentially
explosive nature of 4-azidobenzaldehyde [5]. This must be the primary consideration in any

experimental plan.
A Foundation for Synthesis: The compound is a versatile building block, confirmed by its use in

creating pharmacologically relevant heterocycles and its application in bioorthogonal chemistry and
as a fluorescent label [2] [8] [3].

Adapt and Infer Protocols: While specific notes are unavailable, its known reactivity suggests
successful biomolecule labeling can be achieved by sequentially exploiting its aldehyde (for ligation)

and azide (for detection) groups, all while adhering to strict safety protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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